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Compound of Interest

Compound Name: MRTX-EX185 (formic)

Cat. No.: B15141032 Get Quote

An important clarification regarding the topic "MRTX-EX185 (formic)": Initial analysis reveals

that MRTX-EX185 and formic acid are two distinct chemical compounds. MRTX-EX185 is a

complex, targeted inhibitor of the KRAS G12D protein, a key driver in various cancers. Formic

acid, on the other hand, is the simplest carboxylic acid. The parenthetical "(formic)" in the query

may refer to a salt form of MRTX-EX185, as the free base form of such complex molecules can

be unstable. This guide will provide a comprehensive overview of both entities, addressing their

unique chemical structures, properties, and relevant experimental contexts.

Part 1: MRTX-EX185 - A Potent KRAS(G12D)
Inhibitor
MRTX-EX185 is a novel and potent small-molecule inhibitor targeting the KRAS(G12D)

mutation.[1] This mutation is a significant oncogenic driver, and MRTX-EX185 represents a

promising therapeutic agent for cancers harboring this specific genetic alteration.

Chemical Structure and Properties of MRTX-EX185
The chemical structure of MRTX-EX185 is presented below, followed by a table summarizing

its key properties.

Chemical Structure of MRTX-EX185

A 2D representation of the molecular structure of MRTX-EX185.[2][3]
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Table 1: Chemical and Physical Properties of MRTX-EX185

Property Value Reference

Molecular Formula C₃₃H₃₃FN₆O₂ [3]

Molecular Weight 564.665 g/mol [3]

CAS Number 2621927-57-7 [3]

Appearance Solid [3]

Solubility Soluble in DMSO [4]

Mechanism of Action and the KRAS Signaling Pathway
MRTX-EX185 functions by binding to the KRAS(G12D) protein, inhibiting its activity. The KRAS

protein is a small GTPase that acts as a molecular switch in the cell.[5] In its active, GTP-

bound state, it triggers a cascade of downstream signaling pathways, most notably the RAF-

MEK-ERK (MAPK) and PI3K-AKT pathways, which drive cell proliferation, survival, and

differentiation.[5][6][7] The G12D mutation results in a constitutively active KRAS protein,

leading to uncontrolled cell growth. MRTX-EX185 has been shown to bind to both the GDP-

loaded (inactive) and GTP-loaded (active) states of KRAS(G12D).[2]

Below is a diagram illustrating the KRAS signaling pathway and the point of inhibition by

MRTX-EX185.
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Prepare serial dilutions
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Incubate for 72 hours

Add MTT solution

Incubate for 2-4 hours

Add solubilization solution

Read absorbance
at 570 nm

Calculate IC50
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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